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Compound of Interest

Compound Name: c-Fms-IN-14

Cat. No.: B12383730 Get Quote

The proper disposal of c-Fms-IN-14, a potent c-Fms inhibitor, is crucial for maintaining

laboratory safety and ensuring environmental protection. As with many small molecule kinase

inhibitors, c-Fms-IN-14 should be treated as hazardous chemical waste unless explicitly stated

otherwise by the manufacturer's Safety Data Sheet (SDS). Adherence to institutional and local

regulations is paramount. This guide provides a procedural framework for the safe handling

and disposal of this compound.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant

gloves. All handling of c-Fms-IN-14, including preparation for disposal, should be conducted

within a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Treat all c-Fms-IN-14 waste, including pure compound, contaminated labware (e.g.,

pipette tips, vials, gloves), and solutions, as hazardous chemical waste.

Do not mix c-Fms-IN-14 waste with other waste streams unless approved by your

institution's Environmental Health & Safety (EH&S) department. Incompatible chemicals

can react violently or produce toxic gases.[1][2]
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Segregate solid waste from liquid waste.

Waste Containment:

Solid Waste: Collect solid c-Fms-IN-14 waste in a clearly labeled, sealable, and

chemically compatible container. The container should be in good condition, with no leaks

or cracks.[3]

Liquid Waste: Collect solutions containing c-Fms-IN-14 in a dedicated, leak-proof, and

shatter-resistant container. Ensure the container material is compatible with the solvents

used.

Never dispose of c-Fms-IN-14 down the drain or in regular trash.[4][5] Hazardous

chemicals can harm aquatic life and interfere with wastewater treatment processes.[4]

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "c-
Fms-IN-14".

List all components of a mixture, including solvents and their approximate concentrations.

[1][2]

Indicate the date when the waste was first added to the container.

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory.[2][5]

The SAA should be a secondary containment unit to prevent spills from spreading.

Ensure the storage area is away from heat, open flames, and incompatible materials.

Disposal Request:

Once the waste container is full or has been accumulating for the maximum time allowed

by your institution (often up to 9 months), submit a hazardous waste pickup request to
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your institution's EH&S department.[3][5]

Follow your institution's specific procedures for waste pickup.

Quantitative Data Summary
While specific quantitative data for c-Fms-IN-14 disposal is not available, general guidelines for

laboratory chemical waste provide the following thresholds:

Parameter Guideline Citation

pH for Drain Disposal

Prohibited for this compound;

generally between 5.5 and

10.5 for approved substances.

[4]

Quantity for Drain Disposal

Prohibited for this compound;

generally no more than a few

hundred grams or milliliters per

day for approved substances.

[4]

Maximum Accumulation

Volume (SAA)

Typically up to 55 gallons of

hazardous waste.
[5]

Maximum Accumulation for

Acutely Toxic Waste

For "P-listed" acutely toxic

chemicals, a maximum of one

quart of liquid or one kilogram

of solid.

[5]

Maximum Accumulation Time

Partially filled containers may

remain in an SAA for up to one

year, though institutional

policies may vary.

[2]

Below is a logical workflow for the proper disposal of c-Fms-IN-14.
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Preparation

Disposal Procedure

Completion

Start: Have c-Fms-IN-14 Waste

Wear Appropriate PPE

Work in Chemical Fume Hood

Identify as Hazardous Waste

Segregate Solid & Liquid Waste

Use Labeled, Compatible Containers

Label with 'Hazardous Waste' & Contents

Store in Designated Satellite Accumulation Area

Request EH&S Pickup

Waste Collected by EH&S for Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of c-Fms-IN-14.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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